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Compound of Interest

Compound Name: 6-(2-(Benzyloxy)ethoxy)hexan-1-ol

CAS No.: 2111836-19-0

Cat. No.: B2671819 Get Quote

Executive Summary
In the high-precision field of linker chemistry—specifically for Proteolysis Targeting Chimeras

(PROTACs) and Antibody-Drug Conjugates (ADCs)—the intermediate 6-(2-
(Benzyloxy)ethoxy)hexan-1-ol serves as a critical heterobifunctional building block. Its

structure combines a lipophilic hexyl spacer with a hydrophilic ethylene glycol unit, capped by a

benzyl protecting group. This guide provides a comprehensive analysis of its physical

properties, synthetic pathways, and characterization standards, designed to support

researchers in optimizing linker stability and solubility profiles.

Chemical Identity & Structural Analysis
This compound is a mono-protected glycol-alkyl ether. The benzyl (Bn) group serves as a

robust protecting group for the terminal oxygen, allowing selective functionalization of the

primary alcohol on the hexyl chain.
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Attribute Detail

Chemical Name 6-(2-(Benzyloxy)ethoxy)hexan-1-ol

CAS Number 2111836-19-0

Molecular Formula C₁₅H₂₄O₃

Molecular Weight 252.35 g/mol

SMILES OCCCCCCOCCOCc1ccccc1

Structural Class Alkyl-PEG Ether / Heterobifunctional Linker

Physical Characteristics
The following data synthesizes experimental observations from analogous ether-linked

intermediates and predictive models where specific experimental values are proprietary or

sparse.

Fundamental Constants
Property Value / Range Condition / Note

Physical State Viscous Liquid @ 20°C, 1 atm

Appearance Colorless to pale yellow oil High purity (>97%)

Boiling Point (Pred.) 360–380 °C @ 760 mmHg (Decomposes)

Boiling Point (Exp.) 165–175 °C
@ 0.5 mmHg (Vacuum

distillation recommended)

Density 1.02 ± 0.03 g/cm³ @ 20°C

Refractive Index (

)
1.495 – 1.505

Estimated based on Bn/Alkyl

contributions

LogP (Calc.) 2.72 Moderate Lipophilicity

Flash Point >110 °C Closed Cup (Predicted)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2671819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Profile
The molecule exhibits amphiphilic character due to the balance between the hydrophobic

benzyl/hexyl domains and the hydrophilic ether linkage.

High Solubility: Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate, Methanol,

DMSO.

Low/Partial Solubility: Water (forms emulsion), Hexanes (soluble but may require cosolvent).

Synthesis & Production Workflow
To ensure high fidelity in linker synthesis, a convergent Williamson ether synthesis is the

industry standard. This pathway avoids the statistical mixtures often seen when reacting diols

directly.

Synthetic Pathway Diagram
The following diagram illustrates the optimal route: reacting a benzyl-protected ethyl tosylate

with an excess of 1,6-hexanediol to favor the mono-alkylated product.

2-(Benzyloxy)ethanol TsCl, NaOH
(Tosylation) 2-(Benzyloxy)ethyl tosylate

NaH, THF
0°C -> Reflux

 Coupling

1,6-Hexanediol
(Excess 3-5 eq)

6-(2-(Benzyloxy)ethoxy)hexan-1-ol
(Target)

 Williamson Ether Synthesis

Click to download full resolution via product page

Figure 1: Convergent synthesis strategy minimizing polymerization side-products.

Production Protocol (Bench Scale)
Activation: Convert 2-(benzyloxy)ethanol to the tosylate (or bromide) using TsCl/NaOH or

PBr3.

Coupling:
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Suspend NaH (1.2 eq) in anhydrous THF at 0°C.

Add 1,6-hexanediol (3.0 eq) slowly to form the mono-alkoxide. Note: Excess diol is crucial

to prevent bis-alkylation.

Add the activated benzyl-PEG species dropwise.

Reflux for 12–16 hours under Argon.

Workup: Quench with saturated NH₄Cl. Extract with EtOAc.

Purification: The excess 1,6-hexanediol is highly polar and can be removed via aqueous

washes or silica chromatography (eluting first with Hexanes/EtOAc to remove the product,

leaving the diol on the column).

Analytical Characterization (QC Standards)
Verifying the integrity of the ether linkage and the presence of the benzyl group is essential.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃, 400 MHz
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Context

7.28 – 7.35 Multiplet 5H Ar-H
Benzyl aromatic

protons

4.56 Singlet 2H Ph-CH₂-O
Benzylic

methylene

3.60 – 3.68 Multiplet 4H -CH₂-O-

Ether/Alcohol

methylenes (α to

O)

3.46 Triplet 2H -CH₂-O-Bn
Ether methylene

(β to Bn)

1.52 – 1.62 Multiplet 4H -CH₂-
Hexyl chain (β

positions)

1.32 – 1.42 Multiplet 4H -CH₂-
Hexyl chain

(internal)

Mass Spectrometry (ESI-MS)
Target Ion: [M+Na]⁺ or [M+H]⁺

Expected m/z:

[M+H]⁺: 253.36

[M+Na]⁺: 275.34 (Dominant species in positive mode)

[M+NH₄]⁺: 270.38

Handling, Stability & Safety
Storage: Store at 2–8°C under an inert atmosphere (Nitrogen/Argon).

Stability: Ether linkages are susceptible to peroxide formation over long periods upon

exposure to air. Test for peroxides before distillation.
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Safety: The compound is an irritant.[1] Wear standard PPE (gloves, goggles). Avoid

inhalation of vapors during high-temperature processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-{2-[2-(Benzyloxy)ethoxy]ethoxy}ethan-1-ol | C13H20O4 | CID 2737322 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Physical & Chemical Characterization
of 6-(2-(Benzyloxy)ethoxy)hexan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2671819#physical-characteristics-of-6-2-benzyloxy-
ethoxy-hexan-1-ol-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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